Cas no 82111-99-7 (Spiro[9H-fluorene-9,1'(3'H)-isobenzofuran]-3'-one)

Spiro[9H-fluorene-9,1'(3'H)-isobenzofuran]-3'-one structure
82111-99-7 structure
Product Name:Spiro[9H-fluorene-9,1'(3'H)-isobenzofuran]-3'-one
CAS No:82111-99-7
MF:C20H12O2
MW:284.308085441589
CID:729460
PubChem ID:254817
Update Time:2025-04-19

Spiro[9H-fluorene-9,1'(3'H)-isobenzofuran]-3'-one Chemical and Physical Properties

Names and Identifiers

    • Spiro[9H-fluorene-9,1'(3'H)-isobenzofuran]-3'-one
    • spiro[2-benzofuran-3,9'-fluorene]-1-one
    • spiro[fluorene-9,3'-isobenzofuran]-1'-one
    • NSC79441
    • NCIOpen2_004726
    • 82111-99-7
    • 3H-spiro[2-benzofuran-1,9'-fluoren]-3-one
    • NSC-79441
    • SMR001560057
    • HMS3088F20
    • CHEMBL1902794
    • NSC 79441
    • 3H-spiro(2-benzofuran-1,9'-fluoren)-3-one
    • SCHEMBL3949342
    • MLS002694126
    • DTXSID001002477
    • Inchi: 1S/C20H12O2/c21-19-15-9-3-6-12-18(15)20(22-19)16-10-4-1-7-13(16)14-8-2-5-11-17(14)20/h1-12H
    • InChI Key: JYYXPYFFTVLXIM-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C21C1C=CC=CC=1C1=CC=CC=C21)=O

Computed Properties

  • Exact Mass: 284.08373
  • Monoisotopic Mass: 284.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.36
  • Boiling Point: 504.6°C at 760 mmHg
  • Flash Point: 213.5°C
  • Refractive Index: 1.733
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